![molecular formula C21H19NO2 B1200968 3,5-Diacetyl-1,4-diphenyl-1,4-dihydropyridine](/img/structure/B1200968.png)
3,5-Diacetyl-1,4-diphenyl-1,4-dihydropyridine
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Overview
Description
3,5-diacetyl-1,4-diphenyl-1,4-dihydropyridine is a 1,4-dihydropyridine substituted with acetyl groups at C-3 and C-5 and with phenyl groups at N-1 and C-4. It is a diketone and a dihydropyridine.
Scientific Research Applications
Photochemical Studies
- Synthesis and Photochemical Behavior: Novel derivatives of 3,5-Diacetyl-1,4-diphenyl-1,4-dihydropyridine have been synthesized and their photochemical behavior examined under different atmospheric conditions. These studies revealed oxidation of the dihydropyridine ring and the formation of pyridine derivatives, influenced by the presence of oxygen (Memarian et al., 2002).
Synthesis and Chemical Properties
- New Derivative Synthesis: The synthesis of new this compound derivatives, exploring their chemical reactions and properties under various conditions, has been a focus of research (Memarian et al., 2002).
- Aromatization Reactions: Various 3,5-diacetyl-1,4-dihydropyridines are aromatized to pyridine derivatives by specific agents, with reactions influenced by the nature of the solvent and the substituents on the dihydropyridine ring (Memarian, Ghazaie & Mehneh, 2009).
Biological Applications
- Potential Antitubercular Agents: Some N-aryl-1,4-dihydropyridines, including those with 3,5-diacetyl substituents, have demonstrated promising antitubercular activity, outperforming standard antitubercular drugs in certain cases (Trivedi et al., 2011).
Molecular Structure Analysis
- Crystal and Molecular Structure: The crystal and molecular structures of this compound derivatives have been determined using X-ray diffraction methods to better understand their physical and chemical properties (Devarajegowda et al., 2000).
Chemical Reaction Mechanisms
- Theoretical Study on Formation Reaction: The reaction path for forming 3,5-diacetyl-1,4-dihydrolutidine has been studied using molecular orbital methods, providing insights into the reaction mechanisms and energetics of such compounds (Teramae & Maruo, 2013).
Properties
Molecular Formula |
C21H19NO2 |
---|---|
Molecular Weight |
317.4 g/mol |
IUPAC Name |
1-(5-acetyl-1,4-diphenyl-4H-pyridin-3-yl)ethanone |
InChI |
InChI=1S/C21H19NO2/c1-15(23)19-13-22(18-11-7-4-8-12-18)14-20(16(2)24)21(19)17-9-5-3-6-10-17/h3-14,21H,1-2H3 |
InChI Key |
UDEVTWPVQPLQNN-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=CN(C=C(C1C2=CC=CC=C2)C(=O)C)C3=CC=CC=C3 |
Canonical SMILES |
CC(=O)C1=CN(C=C(C1C2=CC=CC=C2)C(=O)C)C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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